Cas no 1822562-98-0 (1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID)

• Product Name: 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID
• CAS No: 1822562-98-0
• CID: 4621208
• Update Time: 2025-07-14

1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID

Introduction to 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID (CAS No. 1822562-98-0)

1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 1822562-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their versatile applications in drug development. The presence of a tert-butoxycarbonyl (Boc) group and a carboxylic acid moiety in its structure imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The structure of 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID features a seven-membered heterocyclic ring containing nitrogen, with substituents that enhance its utility in peptide synthesis and other biochemical applications. The Boc group serves as a protective group for amino functions, allowing for selective modifications during synthetic pathways. This characteristic is particularly advantageous in the construction of complex molecules, such as peptidomimetics and protease inhibitors.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from azetidine scaffolds. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The flexibility of the azetidine ring allows for the introduction of diverse functional groups, enabling the design of molecules with tailored biological activities. 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID is no exception, as it provides a robust framework for further derivatization.

One of the most compelling aspects of this compound is its role in peptide synthesis. The Boc-protected carboxylic acid at the 2-position and the free carboxylic acid at the 3-position offer multiple points for coupling reactions, facilitating the stepwise assembly of peptide chains. This makes it an invaluable reagent for constructing peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability or rapid degradation.

Moreover, the tert-butoxycarbonyl group provides stability under basic conditions, which is crucial for maintaining the integrity of sensitive intermediates during multi-step syntheses. This stability has made 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID a preferred choice for researchers working on complex peptide-based therapeutics. Recent studies have demonstrated its utility in the synthesis of novel peptidomimetics targeting bacterial infections and inflammatory diseases.

Recent advancements in medicinal chemistry have highlighted the importance of azetidine derivatives in drug discovery. These compounds have been explored as inhibitors of bacterial proteases, which are essential targets for combating antibiotic-resistant strains. For instance, derivatives of azetidine have shown inhibitory activity against penicillin-binding proteins (PBPs), which are critical in bacterial cell wall synthesis. The structural motif present in 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID aligns well with this pharmacophore, suggesting potential applications in this area.

The synthetic versatility of this compound also extends to its use as a building block for more complex molecules. Researchers have leveraged its reactivity to introduce various functional groups at different positions on the azetidine ring, leading to a wide array of derivatives with distinct biological properties. For example, modifications at the nitrogen atom can yield compounds with enhanced solubility or binding affinity to biological targets.

In conclusion, 1-[(TERT-BUTOXY)CARBONYL]-3-METHYLAZETIDINE-2-CARBOXYLIC ACID (CAS No. 1822562-98-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its role in peptide synthesis and its potential as a precursor for drug development underscore its importance in modern medicinal research. As scientists continue to explore new frontiers in drug discovery, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutic agents.